Cas no 587002-83-3 (<br>(E)-5-(4-fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazol e-3-thiol)

<br>(E)-5-(4-fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazol e-3-thiol structure
587002-83-3 structure
Product Name:<br>(E)-5-(4-fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazol e-3-thiol
CAS No:587002-83-3
MF:C19H13FN4S
MW:348.396725416183
CID:3051321
PubChem ID:6889592
Update Time:2025-04-21

<br>(E)-5-(4-fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazol e-3-thiol Chemical and Physical Properties

Names and Identifiers

    • <br>(E)-5-(4-fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazol e-3-thiol
    • AKOS005537079
    • 643-324-3
    • 5-(4-fluorophenyl)-4-{[(E)-naphthalen-1-ylmethylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 5-(4-FLUOROPHENYL)-4-((1-NAPHTHYLMETHYLENE)AMINO)-4H-1,2,4-TRIAZOLE-3-THIOL
    • STK600140
    • 5-(4-Fluorophenyl)-4-((naphthalen-1-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol
    • AKOS024320187
    • 587002-83-3
    • Inchi: 1S/C19H13FN4S/c20-16-10-8-14(9-11-16)18-22-23-19(25)24(18)21-12-15-6-3-5-13-4-1-2-7-17(13)15/h1-12H,(H,23,25)/b21-12+
    • InChI Key: JLKQCHMLOOVUOF-CIAFOILYSA-N
    • SMILES: S=C1NN=C(C2C=CC(=CC=2)F)N1/N=C/C1=CC=CC2=CC=CC=C21

Computed Properties

  • Exact Mass: 348.08449577Da
  • Monoisotopic Mass: 348.08449577Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 72.1Ų
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